Cas no 908147-02-4 (1-(4-Nitrobenzenesulfonyl)piperazine-2-carboxylic acid)

• Product Name: 1-(4-Nitrobenzenesulfonyl)piperazine-2-carboxylic acid
• CAS No: 908147-02-4
• MF: C₁₁H₁₃N₃O₆S
• MW: 315.302421331406
• CID: 6450920
• PubChem ID: 65631199
• Update Time: 2025-08-02

1-(4-Nitrobenzenesulfonyl)piperazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-nitrobenzenesulfonyl)piperazine-2-carboxylic acid
• 908147-02-4
• EN300-1168214
• AKOS014969971
• 1-(4-Nitrobenzenesulfonyl)piperazine-2-carboxylic acid

• Inchi： 1S/C11H13N3O6S/c15-11(16)10-7-12-5-6-13(10)21(19,20)9-3-1-8(2-4-9)14(17)18/h1-4,10,12H,5-7H2,(H,15,16)
• InChI Key： RYNFTEIRDQFEQR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCNCC1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 315.05250632g/mol
• Monoisotopic Mass: 315.05250632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 141Ų

Additional information on 1-(4-Nitrobenzenesulfonyl)piperazine-2-carboxylic acid

1-(4-Nitrobenzenesulfonyl)piperazine-2-carboxylic acid (CAS 908147-02-4): A Comprehensive Overview

1-(4-Nitrobenzenesulfonyl)piperazine-2-carboxylic acid (CAS 908147-02-4) is a specialized nitrobenzenesulfonyl derivative with significant potential in pharmaceutical and chemical research. This compound, characterized by its unique piperazine-2-carboxylic acid backbone, has garnered attention for its versatile applications in drug discovery and organic synthesis. Researchers and industry professionals are increasingly interested in its properties due to its role as a building block for more complex molecules.

The molecular structure of 1-(4-Nitrobenzenesulfonyl)piperazine-2-carboxylic acid features a nitrobenzenesulfonyl group attached to a piperazine ring, which is further functionalized with a carboxylic acid moiety. This combination of functional groups makes it a valuable intermediate in the synthesis of biologically active compounds. The presence of the nitro group enhances its reactivity, enabling various chemical transformations that are crucial in medicinal chemistry.

One of the most notable applications of CAS 908147-02-4 is in the development of protease inhibitors. Proteases are enzymes that play critical roles in numerous biological processes, and their dysregulation is associated with various diseases. The piperazine-2-carboxylic acid moiety in this compound can mimic peptide bonds, making it a potential candidate for designing inhibitors targeting specific proteases. Recent studies have explored its utility in combating viral infections, aligning with the growing demand for antiviral agents in the post-pandemic era.

In addition to its pharmaceutical applications, 1-(4-Nitrobenzenesulfonyl)piperazine-2-carboxylic acid is also employed in material science. Its ability to form stable complexes with metals has been investigated for creating advanced materials with tailored properties. Researchers are particularly interested in its potential for developing sensors and catalysts, where the nitrobenzenesulfonyl group can act as an electron acceptor, enhancing the material's electronic characteristics.

The synthesis of CAS 908147-02-4 typically involves the reaction of piperazine-2-carboxylic acid with 4-nitrobenzenesulfonyl chloride under controlled conditions. This process requires precise temperature and pH control to ensure high yield and purity. Advances in green chemistry have also led to the development of more sustainable synthetic routes, reducing the environmental impact of its production.

Market trends indicate a rising demand for 1-(4-Nitrobenzenesulfonyl)piperazine-2-carboxylic acid, driven by its expanding applications in drug discovery and material science. Pharmaceutical companies are increasingly incorporating this compound into their libraries of building blocks for high-throughput screening. Furthermore, the growing interest in personalized medicine and targeted therapies has spurred research into its derivatives, highlighting its long-term potential in the healthcare sector.

From a regulatory perspective, CAS 908147-02-4 is not classified as a hazardous substance under major global standards, making it relatively accessible for research and industrial use. However, proper handling and storage are recommended to maintain its stability and prevent degradation. The compound's safety profile and versatility make it a preferred choice for laboratories and manufacturers alike.

In conclusion, 1-(4-Nitrobenzenesulfonyl)piperazine-2-carboxylic acid (CAS 908147-02-4) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features, including the nitrobenzenesulfonyl and piperazine-2-carboxylic acid groups, enable diverse chemical modifications and functionalizations. As research continues to uncover new uses for this molecule, its importance in scientific and industrial contexts is expected to grow, solidifying its position as a valuable tool in modern chemistry.